Cas no 2171619-71-7 (2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid)

• Product Name: 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid
• CAS No: 2171619-71-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6470338
• PubChem ID: 165569486
• Update Time: 2025-07-18

2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid
• 2171619-71-7
• 2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylhexanamido]cyclopentane-1-carboxylic acid
• EN300-1524199

• Inchi： 1S/C28H34N2O5/c1-3-17(2)15-25(26(31)29-24-14-8-13-22(24)27(32)33)30-28(34)35-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,17,22-25H,3,8,13-16H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： GCPXGSNYJSHXOS-UHFFFAOYSA-N
• SMILES： OC(C1CCCC1NC(C(CC(C)CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid

Recent Advances in the Study of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid (CAS: 2171619-71-7)

The compound 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid (CAS: 2171619-71-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug discovery and development. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentane carboxylic acid moiety makes it a versatile intermediate in peptide synthesis and medicinal chemistry.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its role as a building block for novel peptide-based therapeutics. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient solid-phase synthesis of this compound and its subsequent incorporation into peptide chains. The researchers highlighted its stability under standard peptide coupling conditions and its compatibility with a wide range of amino acid derivatives, making it a valuable tool for the development of peptide drugs.

Another significant development involves the application of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid in the design of protease inhibitors. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited potent inhibitory activity against several clinically relevant proteases, including HIV-1 protease and SARS-CoV-2 main protease. The study attributed this activity to the unique conformational constraints imposed by the cyclopentane ring, which enhances binding affinity to the target enzymes.

In addition to its applications in peptide synthesis and protease inhibition, this compound has also been investigated for its potential in targeted drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored its use as a linker molecule in antibody-drug conjugates (ADCs). The researchers found that the compound's stability in physiological conditions and its ability to undergo controlled cleavage in the presence of specific enzymes make it an attractive candidate for ADC development. This could pave the way for more effective cancer therapies with reduced off-target effects.

Despite these promising developments, challenges remain in the large-scale production and purification of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid. Recent efforts in process chemistry, as reported in Organic Process Research & Development (2024), have focused on optimizing synthetic routes to improve yield and reduce production costs. These advancements are critical for enabling broader application of this compound in pharmaceutical research and development.

Looking forward, the unique properties of 2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylhexanamidocyclopentane-1-carboxylic acid position it as a key player in the development of next-generation therapeutics. Ongoing research is exploring its potential in areas such as peptide vaccines, targeted cancer therapies, and antimicrobial agents. As synthetic methodologies continue to advance and our understanding of its biological activities deepens, this compound is likely to play an increasingly important role in the pharmaceutical industry.